Cas no 147008-05-7 (3-Isoxazolecarboxylicacid, 4,5-dihydro-5-(1-methylethyl)-, methyl ester)

• Product Name: 3-Isoxazolecarboxylicacid, 4,5-dihydro-5-(1-methylethyl)-, methyl ester
• CAS No: 147008-05-7
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 105462
• PubChem ID: 45096530
• Update Time: 2025-04-18

3-Isoxazolecarboxylicacid, 4,5-dihydro-5-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 4,5-dihydro-5-(1-methylethyl)-, methyl ester
• 3-Isoxazolecarboxylicacid,4,5-dihydro-5-(1-methylethyl)-,methylester(9CI)
• Methyl 5-isopropyl-4,5-dihydroisoxazole-3-carboxylate
• methyl 5-propan-2-yl-4,5-dihydro-1,2-oxazole-3-carboxylate
• 147008-05-7

• Inchi： 1S/C8H13NO3/c1-5(2)7-4-6(9-12-7)8(10)11-3/h5,7H,4H2,1-3H3
• InChI Key： SODWQWVOEZLFJV-UHFFFAOYSA-N
• SMILES： O1C(CC(C(=O)OC)=N1)C(C)C

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.89000
• LogP: 0.39590